Cas no 1638744-31-6 ((3R,4S)-4-fluoropyrrolidin-3-ol hydrochloride)

• Product Name: (3R,4S)-4-fluoropyrrolidin-3-ol hydrochloride
• CAS No: 1638744-31-6
• MF: C₄H₉ClFNO
• MW: 141.571763753891
• MDL: MFCD28501230
• CID: 4610214
• PubChem ID: 124219982
• Update Time: 2025-05-20

(3R,4S)-4-fluoropyrrolidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-4-FLUOROPYRROLIDIN-3-OL HCL
• CIS-4-FLUORO-3-HYDROXYPYRROLIDINE HCL
• 3-Pyrrolidinol, 4-fluoro-, hydrochloride (1:1), (3R,4S)-
• (3R,4S)-4-Fluoropyrrolidin-3-ol hydrochloride
• (3R,4S)-4-Fluoro-pyrrolidin-3-ol
• MFCD28501230
• SCHEMBL21200319
• rac-(3R,4S)-4-fluoropyrrolidin-3-ol hydrochloride
• cis-4-Fluoro-3-hydroxypyrrolidine hydrochloride
• P15723
• CS-0058738
• (3S,4R)-4-Fluoropyrrolidin-3-ol hydrochloride
• (3R,4S)-4-fluoropyrrolidin-3-ol;hydrochloride
• EN300-7354835
• cis-4-Fluoropyrrolidin-3-ol hydrochloride
• MFCD27997404
• 1638744-31-6
• BS-43148
• 1434142-02-5
• (3R,4S)-4-fluoropyrrolidin-3-ol hydrochloride

• MDL： MFCD28501230
• Inchi： 1S/C4H8FNO.ClH/c5-3-1-6-2-4(3)7;/h3-4,6-7H,1-2H2;1H/t3-,4+;/m0./s1
• InChI Key： ZZJHCOUWDLIGPH-RFKZQXLXSA-N
• SMILES： F[C@H]1CNC[C@H]1O.Cl

Computed Properties

• Exact Mass: 141.0356698g/mol
• Monoisotopic Mass: 141.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on (3R,4S)-4-fluoropyrrolidin-3-ol hydrochloride

Introduction to (3R,4S)-4-Fluoropyrrolidin-3-ol Hydrochloride (CAS No. 1638744-31-6)

(3R,4S)-4-Fluoropyrrolidin-3-ol hydrochloride (CAS No. 1638744-31-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is a derivative of pyrrolidine, a five-membered heterocyclic ring containing a nitrogen atom, with the addition of a fluorine atom and a hydroxyl group. The presence of these functional groups, particularly in the specific (3R,4S) configuration, imparts distinct chemical and biological characteristics that make it a valuable intermediate in the synthesis of various bioactive molecules.

The (3R,4S)-4-fluoropyrrolidin-3-ol hydrochloride has been extensively studied for its role in modulating biological processes and its potential as a lead compound in drug discovery. One of the key areas of interest is its use as a building block in the development of central nervous system (CNS) drugs. The fluorine atom, known for its ability to influence pharmacokinetic properties such as lipophilicity and metabolic stability, can enhance the bioavailability and efficacy of drug candidates. Additionally, the hydroxyl group can serve as a site for further functionalization, allowing for the creation of diverse chemical libraries for high-throughput screening.

Recent research has highlighted the importance of (3R,4S)-4-fluoropyrrolidin-3-ol hydrochloride in the context of neurodegenerative diseases. A study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent neuroprotective effects by inhibiting specific enzymes involved in neuronal damage. These findings suggest that (3R,4S)-4-fluoropyrrolidin-3-ol hydrochloride could serve as a valuable scaffold for developing novel therapies targeting conditions such as Alzheimer's disease and Parkinson's disease.

Another area where (3R,4S)-4-fluoropyrrolidin-3-ol hydrochloride has shown promise is in the field of oncology. Research conducted at the National Cancer Institute revealed that certain derivatives of this compound exhibit selective cytotoxicity against cancer cells while sparing normal cells. The mechanism of action appears to involve disruption of cell cycle progression and induction of apoptosis. These properties make (3R,4S)-4-fluoropyrrolidin-3-ol hydrochloride an attractive candidate for further investigation as an anticancer agent.

In addition to its therapeutic potential, (3R,4S)-4-fluoropyrrolidin-3-ol hydrochloride has also been explored for its utility in chemical biology research. Its chiral nature allows for the synthesis of enantiomerically pure compounds, which are essential for studying stereoselective interactions in biological systems. This is particularly important in understanding the mechanisms underlying drug action and toxicity, as well as in the development of more effective and safer drugs.

The synthesis of (3R,4S)-4-fluoropyrrolidin-3-ol hydrochloride typically involves multi-step processes that require precise control over reaction conditions to ensure high enantiomeric purity. Recent advancements in asymmetric synthesis have led to more efficient and scalable methods for producing this compound. For example, a study published in *Organic Letters* described a novel catalytic asymmetric synthesis route that significantly improved yield and enantiomeric excess (ee) compared to traditional methods. This progress not only enhances the availability of (3R,4S)-4-fluoropyrrolidin-3-ol hydrochloride but also reduces production costs, making it more accessible for both academic and industrial applications.

The safety profile of (3R,4S)-4-fluoropyrrolidin-3-ol hydrochloride is another critical aspect that has been thoroughly evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, as with any new chemical entity (NCE), ongoing research is necessary to fully understand its long-term effects and potential interactions with other drugs or biological systems.

In conclusion, (3R,4S)-4-fluoropyrrolidin-3-ol hydrochloride (CAS No. 1638744-31-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or research tool. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, (3R,4S)-4-fluoropyrrolidin-3-ol hydrochloride is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.